Cas no 1228670-27-6 ((E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate)

• Product Name: (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate
• CAS No: 1228670-27-6
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD15530248
• CID: 1079539
• PubChem ID: 46318065
• Update Time: 2025-06-09

(E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)-pyridin-3-yl)acrylate
• methyl (2E)-3-[2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl]prop-2-enoate
• 1228670-27-6
• methyl (E)-3-(2-methoxy-6-pyrrolidin-1-ylpyridin-3-yl)prop-2-enoate
• (E)-Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate, AldrichCPR
• AKOS015852016
• MFCD15530248
• Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate
• BS-42625
• (E)-Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate
• (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate

• MDL： MFCD15530248
• Inchi： 1S/C14H18N2O3/c1-18-13(17)8-6-11-5-7-12(15-14(11)19-2)16-9-3-4-10-16/h5-8H,3-4,9-10H2,1-2H3/b8-6+
• InChI Key： PSIKWHHQFIKLJX-SOFGYWHQSA-N
• SMILES： O(C)C1=C(/C=C/C(=O)OC)C=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate

(E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1228670-27-6, specifically identified as (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including acrylate and pyridine moieties, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, pyridine derivatives have been extensively studied for their diverse biological activities. The specific structure of (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate incorporates a pyrrolidinyl group, which is known to enhance binding affinity and selectivity in drug-target interactions. This feature has made it a valuable candidate for further exploration in the development of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways associated with various diseases. Current research indicates that derivatives of this compound may exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The methoxy group at the 2-position of the pyridine ring further enhances its pharmacological properties by influencing metabolic stability and bioavailability.

The acrylate moiety in the molecule adds another layer of complexity, enabling various chemical modifications that can fine-tune its biological activity. This flexibility has allowed researchers to design analogs with enhanced potency and reduced side effects. For instance, studies have shown that structural modifications at the acrylate position can significantly alter the compound's interaction with biological targets, making it a promising candidate for further optimization.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate. Molecular docking simulations have revealed that this compound can effectively bind to specific pockets on target proteins, suggesting its potential as a lead compound for drug discovery. These simulations not only provide insights into the compound's mechanism of action but also guide the design of more effective derivatives.

In addition to its pharmacological potential, this compound has shown promise in material science applications. Its unique structural features make it suitable for use as a monomer in polymer synthesis, leading to materials with enhanced mechanical and thermal properties. The acrylate group, in particular, facilitates cross-linking reactions, resulting in polymers with tailored functionalities.

The synthesis of (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate involves multi-step organic reactions, showcasing the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2-methoxypyridine and pyrrolidine derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core pyridine-pyrrolidine scaffold. Subsequent functionalization at the acrylate position completes the synthesis, yielding the desired compound.

Ongoing research continues to explore new applications for this compound across various fields. In agrochemicals, for example, derivatives of this molecule have shown potential as growth regulators and pest deterrents. The ability to modify its structure allows researchers to tailor its properties for specific agricultural needs, making it a valuable tool in sustainable farming practices.

The environmental impact of using such compounds is also a critical consideration. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes, ensuring that the production of (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate and its derivatives is both efficient and environmentally responsible.

In conclusion, (E)-Methyl 3-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate represents a remarkable example of how intricate molecular structures can lead to significant advancements in chemical biology and beyond. Its multifaceted applications span pharmaceuticals, materials science, and agrochemicals, highlighting its versatility and potential impact on society. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone of innovation in multiple scientific disciplines.